Cas no 399-42-8 ((2,4-Difluoro-phenoxy)-acetyl chloride)

(2,4-Difluoro-phenoxy)-acetyl chloride is a reactive acyl chloride derivative used primarily as a versatile intermediate in organic synthesis. Its key advantages include high reactivity toward nucleophiles, enabling efficient acylation reactions with amines, alcohols, and other functional groups. The presence of fluorine substituents enhances its utility in pharmaceutical and agrochemical applications, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. The compound is typically employed under anhydrous conditions due to its sensitivity to moisture. Careful handling is required, but its reactivity makes it valuable for constructing complex molecular frameworks, particularly in the development of fluorinated active ingredients.

(2,4-Difluoro-phenoxy)-acetyl chloride structure

399-42-8 structure

Product Name:(2,4-Difluoro-phenoxy)-acetyl chloride

CAS No:399-42-8

MF:C₈H₅ClF₂O₂

MW:206.573908567429

CID:1078873

PubChem ID:16495644

Update Time:2025-10-31

(2,4-Difluoro-phenoxy)-acetyl chloride Chemical and Physical Properties

Names and Identifiers

- (2,4-Difluoro-phenoxy)-acetyl chloride
- (2,4-difluorophenyl)propanone
- (2,4-Difluor-phenoxy)-acetylchlorid
- 1-(2,4-Difluoro-phenyl)-propane-2-one
- 2,4-DIFLUOROPHENYLACETONE
- AC1MC25B
- Ambap
- I14-58693
- KB-67444
- SureCN1699443
- VS-04045
- 399-42-8
- Acetyl chloride, (2,4-difluorophenoxy)-
- ALBB-011198
- STL195417
- (2,4-difluorophenoxy)acetyl chloride
- BBL013920
- 2-(2,4-difluorophenoxy)acetyl chloride
- AKOS000104376
- MFCD08056139
- MDL： MFCD08056139
- Inchi： 1S/C8H5ClF2O2/c9-8(12)4-13-7-2-1-5(10)3-6(7)11/h1-3H,4H2
- InChI Key： QQRROMNHZVTARY-UHFFFAOYSA-N
- SMILES： ClC(COC1C=CC(=CC=1F)F)=O

Computed Properties

Exact Mass: 205.99465
Monoisotopic Mass: 205.9946134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

(2,4-Difluoro-phenoxy)-acetyl chloride Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

(2,4-Difluoro-phenoxy)-acetyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D458450-50mg	(2,4-Difluoro-phenoxy)-acetyl chloride	399-42-8		50mg	$ 70.00	2022-06-05
TRC	D458450-100mg	(2,4-Difluoro-phenoxy)-acetyl chloride	399-42-8		100mg	$ 95.00	2022-06-05
TRC	D458450-500mg	(2,4-Difluoro-phenoxy)-acetyl chloride	399-42-8		500mg	$ 365.00	2022-06-05
A2B Chem LLC	AF59755-1g	(2,4-Difluorophenoxy)acetyl chloride	399-42-8	>95%	1g	$509.00	2024-04-20
A2B Chem LLC	AF59755-5g	(2,4-Difluorophenoxy)acetyl chloride	399-42-8	>95%	5g	$995.00	2024-04-20
A2B Chem LLC	AF59755-10g	(2,4-Difluorophenoxy)acetyl chloride	399-42-8	>95%	10g	$1412.00	2024-04-20
A2B Chem LLC	AF59755-25g	(2,4-Difluorophenoxy)acetyl chloride	399-42-8	95%	25g	$1575.00	2023-12-30
A2B Chem LLC	AF59755-500mg	(2,4-Difluorophenoxy)acetyl chloride	399-42-8	>95%	500mg	$467.00	2024-04-20

(2,4-Difluoro-phenoxy)-acetyl chloride Related Literature

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2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on (2,4-Difluoro-phenoxy)-acetyl chloride

CAS No 399-42-8: (2,4-Difluoro-phenoxy)-acetyl chloride

(2,4-Difluoro-phenoxy)-acetyl chloride, identified by the CAS registry number 399-42-8, is a chemical compound that has garnered significant attention in both academic and industrial research. This compound is a derivative of phenoxyacetyl chloride, with two fluorine atoms substituted at the 2 and 4 positions of the phenyl ring. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it a valuable compound in various applications.

Recent studies have highlighted the importance of (2,4-Difluoro-phenoxy)-acetyl chloride in the synthesis of bioactive molecules. Its structure serves as a versatile building block for constructing complex organic compounds. For instance, researchers have utilized this compound in the development of novel agrochemicals and pharmaceutical agents. The fluorine substituents in the molecule enhance its lipophilicity, which is a critical property for improving drug bioavailability.

The synthesis of (2,4-Difluoro-phenoxy)-acetyl chloride typically involves a multi-step process that includes nucleophilic aromatic substitution and acetylation reactions. The latest advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of palladium catalysts has enabled researchers to achieve higher yields while minimizing by-products.

In terms of applications, (2,4-Difluoro-phenoxy)-acetyl chloride has been extensively studied for its potential in pest control. Its derivatives have shown promising results as insecticides and fungicides. Recent field trials have demonstrated that these compounds can effectively target specific agricultural pests without causing significant harm to non-target species or the environment.

The environmental impact of (2,4-Difluoro-phenoxy)-acetyl chloride and its derivatives is another area of active research. Scientists are investigating their biodegradation pathways and persistence in various ecosystems. Preliminary findings suggest that these compounds undergo rapid hydrolysis under certain conditions, reducing their environmental footprint.

In conclusion, (2,4-Difluoro-phenoxy)-acetyl chloride (CAS No 399-42-8) is a versatile compound with a wide range of applications in chemistry and related fields. Its unique structure and properties make it an invaluable tool for researchers aiming to develop innovative solutions in agriculture, medicine, and materials science.